3-(4-(4-Bromophenyl)thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-amine
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Overview
Description
The compound “3-(4-(4-Bromophenyl)thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-amine” is a derivative of 4-(4-Bromophenyl)-thiazol-2-amine . It has been synthesized to overcome the challenges of microbial resistance and to improve the effectiveness and selectivity of chemotherapeutic agents against cancer .
Synthesis Analysis
The synthesis of this compound involves the creation of a novel series of 4-(4-bromophenyl)-thiazol-2-amine derivatives . The molecular structures of the synthesized compounds were confirmed by their physicochemical and spectral characteristics .Molecular Structure Analysis
The molecular structure of this compound was confirmed by physicochemical and spectral characteristics . The crystal structure of a related compound has been reported as monoclinic, with a = 10.8839 (14) Å, b = 14.2825 (18) Å, c = 13.0717 (16) Å, β = 108.618 (3)°, V = 1925.6 (4) Å^3, Z = 4 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been studied . The synthesized compounds were further evaluated for their in vitro antimicrobial activity using a turbidimetric method .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound were confirmed by 1H-NMR, 13C-NMR, IR, Mass, and CHN .Scientific Research Applications
- Researchers synthesized a novel series of 4-(4-bromophenyl)-thiazol-2-amine derivatives to combat microbial resistance .
- Molecular docking studies indicated favorable binding within the selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT) and promising ADME properties .
Antimicrobial Activity
Anticancer Activity
Other Potential Applications
Mechanism of Action
Target of Action
Thiazole derivatives have been reported to exhibit diverse biological activities, including antimicrobial, antifungal, and antitumor effects . Therefore, it’s plausible that this compound may interact with a variety of cellular targets, potentially including enzymes, receptors, or other proteins involved in these biological processes.
Mode of Action
Thiazole derivatives have been known to block the biosynthesis of certain bacterial lipids and exhibit cytotoxic effects on tumor cells . This suggests that the compound might interact with its targets, leading to alterations in cellular processes and potentially resulting in cell death or growth inhibition.
Biochemical Pathways
Given the reported antimicrobial and antitumor activities of thiazole derivatives , it’s likely that this compound affects pathways related to cell growth and proliferation, as well as those involved in the synthesis of essential cellular components.
Pharmacokinetics
The molecular docking study of similar compounds has shown promising adme properties . This suggests that the compound might have good bioavailability, although further studies would be needed to confirm this.
Result of Action
Given the reported antimicrobial and antitumor activities of thiazole derivatives , it’s likely that the compound leads to cell death or growth inhibition in targeted cells.
properties
IUPAC Name |
3-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2S2/c18-11-7-5-10(6-8-11)13-9-21-17(20-13)15-12-3-1-2-4-14(12)22-16(15)19/h5-9H,1-4,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIRORURKMNQXCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)N)C3=NC(=CS3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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